Cas no 85847-47-8 (2-(6-Sulfanylhexyl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(6-Sulfanylhexyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 85847-47-8
• MF: C₁₄H₁₇NO₂S
• MW: 263.35528254509
• MDL: MFCD22905249
• CID: 3229392
• PubChem ID: 12841468
• Update Time: 2025-10-28

2-(6-Sulfanylhexyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-ISOINDOLE-1,3(2H)-DIONE, 2-(6-MERCAPTOHEXYL)-
• 2-(6-Sulfanylhexyl)-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD22905249
• Inchi： 1S/C14H17NO2S/c16-13-11-7-3-4-8-12(11)14(17)15(13)9-5-1-2-6-10-18/h3-4,7-8,18H,1-2,5-6,9-10H2
• InChI Key： NUVFBSOIAXOTOJ-UHFFFAOYSA-N
• SMILES： SCCCCCCN1C(C2C=CC=CC=2C1=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(6-Sulfanylhexyl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-(6-Sulfanylhexyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 85847-47-8)

2-(6-Sulfanylhexyl)-2,3-dihydro-1H-isoindole-1,3-dione is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, identified by its CAS number 85847-47-8, has garnered attention due to its unique structural features and potential applications in drug development. The presence of a sulfanyl group at the hexyl position and the isoindole core suggests a versatile scaffold that may exhibit a range of biological activities. This introduction explores the compound's chemical properties, synthetic pathways, and emerging applications in medicinal chemistry.

The molecular structure of 2-(6-Sulfanylhexyl)-2,3-dihydro-1H-isoindole-1,3-dione consists of a fused isoindole system with substituents that enhance its reactivity and functionalization potential. The sulfanyl group (-SH) at the C6 position introduces polarity and hydrogen bonding capabilities, while the dihydroisoindole core provides a rigid aromatic framework. This combination makes the compound an attractive candidate for further derivatization and exploration in various biochemical assays.

In recent years, there has been growing interest in isoindole derivatives due to their reported pharmacological properties. Studies have indicated that isoindole scaffolds can serve as key motifs in the design of bioactive molecules. The sulfanylhexyl side chain further modulates the electronic and steric properties of the molecule, potentially influencing its interactions with biological targets. This has led to investigations into its potential as an intermediate in synthesizing novel therapeutic agents.

One of the most compelling aspects of 2-(6-Sulfanylhexyl)-2,3-dihydro-1H-isoindole-1,3-dione is its synthetic accessibility. The compound can be prepared through multi-step organic transformations that involve cyclization reactions and functional group interconversions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to introduce the sulfanyl group with high efficiency. These techniques not only improve yield but also allow for greater control over regioselectivity, which is crucial for producing derivatives with specific biological activities.

The pharmaceutical industry has been particularly keen on exploring heterocyclic compounds due to their prevalence in biologically active molecules. Isoindole derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The unique electronic distribution in 2-(6-Sulfanylhexyl)-2,3-dihydro-1H-isoindole-1,3-dione suggests that it may interact with biological macromolecules in novel ways. This has prompted researchers to investigate its potential as a lead compound or building block for drug discovery programs.

Recent studies have highlighted the role of sulfanyl-containing compounds in modulating enzyme activity and receptor binding. The presence of the sulfanyl group in 2-(6-Sulfanylhexyl)-2,3-dihydro-1H-isoindole-1,3-dione may contribute to its ability to engage with specific biological targets. For instance, modifications at this position could alter binding affinities or induce conformational changes that are favorable for therapeutic effects. Such insights are derived from computational modeling studies that predict molecular interactions based on structural features.

The synthesis of derivatives from 2-(6-Sulfanylhexyl)-2,3-dihydro-1H-isoindole-1,3-dione has opened up new avenues for medicinal chemistry research. By introducing different functional groups or varying the length of the side chain, chemists can generate libraries of compounds for high-throughput screening. This approach has been successful in identifying novel bioactive molecules with improved pharmacokinetic profiles. The flexibility provided by the sulfanylhexyl moiety allows for fine-tuning of physicochemical properties such as solubility and metabolic stability.

In conclusion,2-(6-Sulfanylhexyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 85847-47-8) represents a valuable scaffold for pharmaceutical innovation. Its unique structural features and synthetic tractability make it an appealing candidate for further exploration in drug development. As research continues to uncover new biological activities associated with isoindole derivatives, this compound is poised to play a significant role in future therapeutic strategies.